Cas no 898765-97-4 (6-(4-methylsulfanylphenyl)-6-oxohexanoic acid)
898765-97-4 structure
Product Name:6-(4-methylsulfanylphenyl)-6-oxohexanoic acid
CAS No:898765-97-4
MF:C13H16O3S
MW:252.329342842102
CID:873948
Update Time:2025-04-19
6-(4-methylsulfanylphenyl)-6-oxohexanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-(4-methylsulfanylphenyl)-6-oxohexanoic acid
- 6-OXO-6-(4-METHYLTHIOPHENYL)HEXANOIC ACID
- 6-Oxo-6-(4-thiomethylphenyl)hexanoic acid
-
- Inchi： 1S/C13H16O3S/c1-17-11-8-6-10(7-9-11)12(14)4-2-3-5-13(15)16/h6-9H,2-5H2,1H3,(H,15,16)
- InChI Key： JWOKGPLSJAUZBC-UHFFFAOYSA-N
- SMILES： S(C)C1C=CC(=CC=1)C(CCCCC(=O)O)=O
Computed Properties
- Exact Mass: 252.08200
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
Experimental Properties
- PSA: 79.67000
- LogP: 3.23620
6-(4-methylsulfanylphenyl)-6-oxohexanoic acid Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
6-(4-methylsulfanylphenyl)-6-oxohexanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 207172-2g |
6-Oxo-6-(4-thiomethylphenyl)hexanoic acid |
898765-97-4 | 97% | 2g |
￡716.00 | 2022-03-01 | |
| Fluorochem | 207172-5g |
6-Oxo-6-(4-thiomethylphenyl)hexanoic acid |
898765-97-4 | 97% | 5g |
￡1753.00 | 2022-03-01 | |
| Fluorochem | 207172-1g |
6-Oxo-6-(4-thiomethylphenyl)hexanoic acid |
898765-97-4 | 97% | 1g |
￡424.00 | 2022-03-01 | |
| A2B Chem LLC | AH92387-1g |
6-Oxo-6-(4-thiomethylphenyl)hexanoic acid |
898765-97-4 | 97% | 1g |
$516.00 | 2024-04-19 | |
| A2B Chem LLC | AH92387-2g |
6-Oxo-6-(4-thiomethylphenyl)hexanoic acid |
898765-97-4 | 97% | 2g |
$839.00 | 2024-04-19 | |
| A2B Chem LLC | AH92387-5g |
6-Oxo-6-(4-thiomethylphenyl)hexanoic acid |
898765-97-4 | 97% | 5g |
$1989.00 | 2024-04-19 |
6-(4-methylsulfanylphenyl)-6-oxohexanoic acid Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Xiongfei Zheng,Xuefeng Huang,Yuanzhou Song,Yanhui Guo RSC Adv., 2015,5, 105618-105621
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